N'-(4-methylphenyl)-N-(4-methyl-5-sulfanylidene-1,2,4-dithiazolidin-3-ylidene)benzenecarboximidamide

• IUPAC Name: N'-(4-methylphenyl)-N-(4-methyl-5-sulfanylidene-1,2,4-dithiazolidin-3-ylidene)benzenecarboximidamide
• InChI: InChI=1S/C17H15N3S3/c1-12-8-10-14(11-9-12)18-15(13-6-4-3-5-7-13)19-16-20(2)17(21)23-22-16/h3-11H,1-2H3
• InChI Key: VBVSSUQTBAXABQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N=C(C2=CC=CC=C2)N=C3N(C(=S)SS3)C
• Molecular Formula: C17H15N3S3
• Molecular Weight: 357.5 g/mol

Description

N'-(4-methylphenyl)-N-(4-methyl-5-sulfanylidene-1,2,4-dithiazolidin-3-ylidene)benzenecarboximidamide is a useful research compound. Its molecular formula is C17H15N3S3 and its molecular weight is 357.51. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Characterization

The synthesis of derivatives related to the mentioned compound involves various chemical reactions aimed at introducing functional groups that could potentially impart desired biological activities. For example, Wanare et al. (2022) described the synthesis of thiopyrimidine-glucuronide compounds with promising biological activities, showcasing a method that involves the formation of a dihydropyrimidine skeleton through key intermediate steps Wanare, 2022. Similarly, Desai et al. (2013) detailed the microwave-induced synthesis of fluorobenzamides containing thiazole and thiazolidine, highlighting the role of fluorine atoms in enhancing antimicrobial activity Desai, K. M. Rajpara, & V. V. Joshi, 2013.

Biological Activities

Several studies have evaluated the biological activities of compounds structurally similar to N'-(4-methylphenyl)-N-(4-methyl-5-sulfanylidene-1,2,4-dithiazolidin-3-ylidene)benzenecarboximidamide, focusing on their potential as antimicrobial, anticancer, and anti-inflammatory agents. For instance, compounds synthesized through the reactions involving thiadiazolidine and heterocumulenes showed potential for further biological activity explorations G. L'abbé & A. Vandendriessche, 1990. Ali et al. (2012) synthesized iminothiazolidin-4-one acetate derivatives, evaluating them as aldose reductase inhibitors, indicating their potential in treating diabetic complications Sher Ali et al., 2012.

Antimicrobial and Anticancer Potentials

The antimicrobial and anticancer potentials of thiazolidinone derivatives have been a focus of several research efforts. Horishny et al. (2021) discussed the synthesis and anticancer activity of 2-cyano-N-(furan-2-ylmethyl)-2-(4-oxo-3-arylthiazolidin-2-ylidene)acetamide derivatives, revealing potent cytotoxic effects against certain leukemia cell lines V. Horishny, M. Arshad, & V. Matiychuk, 2021. Similarly, Desai et al. (2013) explored the synthesis and antimicrobial screening of thiazolidin-4-one derivatives incorporating a thiazole ring, providing insights into their therapeutic potential against bacterial and fungal infections N. Desai, K. M. Rajpara, & V. V. Joshi, 2013.